Cas no 10580-80-0 (Benzene,1,1'-sulfonylbis[2,4,6-trinitro-)

Benzene,1,1'-sulfonylbis[2,4,6-trinitro- structure
10580-80-0 structure
Product Name:Benzene,1,1'-sulfonylbis[2,4,6-trinitro-
CAS No:10580-80-0
MF:C12H4N6O14S
MW:488.256960868835
CID:160787
PubChem ID:82740
Update Time:2025-04-19

Benzene,1,1'-sulfonylbis[2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-trinitro-2-(2,4,6-trinitrophenyl)sulfonylbenzene
    • bis(2,4,6-trinitrophenyl) sulphone
    • 2.4.6.2'.4'.6'-Hexanitro-diphenylsulfon
    • AC1L340N
    • AC1Q1GOD
    • AG-D-19704
    • AR-1L0984
    • bis(2,4,6-trinitrophenyl) sulfone
    • CTK4A4151
    • dipicryl sulfone
    • Dipicryl-sulfon
    • EINECS 234-178-8
    • Picryl sulfone
    • Pikrylsulfon
    • 1,1'-Sulfonylbis[2,4,6-trinitrobenzene]
    • Benzene, 1,1'-sulfonylbis(2,4,6-trinitro-
    • 10580-80-0
    • Benzene, 1,1'-sulfonylbis[2,4,6-trinitro-
    • Benzene,1,1'-sulfonylbis[2,4,6-trinitro-
    • SCHEMBL3310402
    • 3QSN5TRN6Q
    • DTXSID6065131
    • NS00023391
    • Inchi: 1S/C12H4N6O14S/c19-13(20)5-1-7(15(23)24)11(8(2-5)16(25)26)33(31,32)12-9(17(27)28)3-6(14(21)22)4-10(12)18(29)30/h1-4H
    • InChI Key: LBSKWFDEDNVDAU-UHFFFAOYSA-N
    • SMILES: S(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 487.95062
  • Monoisotopic Mass: 487.95062000g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 2
  • Complexity: 842
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 317Ų

Experimental Properties

  • PSA: 292.98
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